molecular formula C4H8Br2 B1593978 1,2-Dibromo-2-methylpropane CAS No. 594-34-3

1,2-Dibromo-2-methylpropane

Cat. No. B1593978
CAS RN: 594-34-3
M. Wt: 215.91 g/mol
InChI Key: SDTXSEXYPROZSZ-UHFFFAOYSA-N
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Description

1,2-Dibromo-2-methylpropane, or commonly referred to as DMP, is an organobromine compound that has been studied extensively for its chemical and biological properties. DMP is a colorless, volatile liquid that is soluble in water and other polar solvents. It has a molecular formula of C3H6Br2 and a molecular weight of 180.9 g/mol. DMP has been used in a variety of applications, including as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a flame retardant. The synthesis of DMP, its mechanism of action, and its biochemical and physiological effects are discussed in detail in

Scientific Research Applications

Thermochemical Properties

Research by Sunner and Wulff (1974) explored the enthalpy of formation of 1,2-Dibromo-2-methylpropane. They determined the values for the liquid and vapor phases of this compound, which is crucial for understanding its thermochemical behavior (Sunner & Wulff, 1974).

Spectroscopic Analysis

Crowder and Richardson (1982) conducted vibrational analysis of 1,2-Dibromo-2-methylpropane using liquid-state IR, Raman spectra, and solid-state IR spectra. Such analyses are key for understanding the molecular structure and dynamics of this compound (Crowder & Richardson, 1982).

Molecular Absorption Studies

The microwave and far infra-red spectra of 1,2-Dibromo-2-methylpropane were investigated by Larkin and Evans (1974), focusing on librational and relaxational modes of absorption in dipolar liquids. This study is significant for understanding the physical behavior of the compound under different electromagnetic fields (Larkin & Evans, 1974).

Chemical Reactions and Mutagenicity

Mc Kee, Phillips, and Traul (1987) studied the genetic toxicity of 1,2-Dibromo-2-methylpropane and related compounds. Understanding the genotoxic properties of these chemicals is important for evaluating their safety and potential environmental impact (Mc Kee, Phillips, & Traul, 1987).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Davis and Roberts (1962) explored the stereospecificity of the long-range spin-spin coupling in 1,2-Dibromo-2-methylpropane through NMR spectroscopy. This research aids in understanding the molecular interactions and configurations in such compounds (Davis & Roberts, 1962).

Mechanism of Action

Target of Action

1,2-Dibromo-2-methylpropane, also known as Isobutylene bromide , is a chemical compound that primarily targets organic molecules in chemical reactions. Its primary targets are the hydrogen and bromine atoms in organic molecules .

Mode of Action

The compound interacts with its targets through a process known as elimination reactions. In these reactions, a base, such as a hydroxide ion, removes a hydrogen ion from the carbon atom next to the one holding the bromine. This rearrangement of electrons expels the bromine as a bromide ion and produces propene .

Biochemical Pathways

The primary biochemical pathway affected by 1,2-Dibromo-2-methylpropane is the elimination reaction pathway. This pathway involves the removal of atoms or groups of atoms from a molecule, resulting in the formation of a double bond. In the case of 1,2-Dibromo-2-methylpropane, the elimination reaction results in the formation of propene .

Pharmacokinetics

The compound’s molecular weight of 215914 suggests that it may have significant bioavailability.

Result of Action

The primary result of 1,2-Dibromo-2-methylpropane’s action is the production of propene . This can have various effects at the molecular and cellular levels, depending on the context in which the reaction occurs. For example, in an industrial setting, the production of propene can be useful in the manufacture of polypropylene plastics and propylene glycol.

Action Environment

The action of 1,2-Dibromo-2-methylpropane can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by temperature and pressure . Additionally, the compound’s stability and efficacy can be influenced by the presence of other substances in its environment .

properties

IUPAC Name

1,2-dibromo-2-methylpropane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C4H8Br2/c1-4(2,6)3-5/h3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDTXSEXYPROZSZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(CBr)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H8Br2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60862262
Record name Propane, 1,2-dibromo-2-methyl-
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Molecular Weight

215.91 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,2-Dibromo-2-methylpropane

CAS RN

594-34-3
Record name 2-Bromoisobutyl bromide
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Record name 1,2-DIBROMO-2-METHYLPROPANE
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Record name Propane, 1,2-dibromo-2-methyl-
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Record name Propane, 1,2-dibromo-2-methyl-
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Record name 1,2-dibromo-2-methylpropane
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Record name 1,2-DIBROMO-2-METHYLPROPANE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the mutagenicity of 1,2-Dibromo-2-methylpropane?

A1: Research has shown that 1,2-Dibromo-2-methylpropane exhibits mutagenic properties. In a study using Salmonella typhimurium and DNA polymerase-deficient E. coli, it was found to induce mutations, though its activity was lower than other tested haloalkanes like 1,2-dibromoethane. [] This suggests that the compound can interact with DNA and potentially cause genetic alterations.

Q2: How does the structure of 1,2-Dibromo-2-methylpropane relate to its reactivity in elimination reactions?

A2: The structure of 1,2-Dibromo-2-methylpropane plays a key role in its reactivity during iodide ion-induced elimination reactions. The presence of methyl groups on the carbon bearing the bromine atoms leads to steric hindrance. This steric hindrance makes it difficult for the iodide ion to approach and attack the molecule in a concerted manner. As a result, 1,2-Dibromo-2-methylpropane predominantly undergoes elimination via a synchronous transition state, leading to the formation of an alkene. []

Q3: Are there spectroscopic data available for 1,2-Dibromo-2-methylpropane?

A3: Yes, vibrational spectroscopic data for 1,2-Dibromo-2-methylpropane is available. [] While specific details weren't provided in the abstract, this type of analysis likely involved techniques like infrared (IR) and Raman spectroscopy, which provide information about the molecule's vibrational modes and can be used for structural characterization.

Q4: Has the enthalpy of formation for 1,2-Dibromo-2-methylpropane been determined?

A4: Yes, the enthalpy of formation for 1,2-Dibromo-2-methylpropane has been investigated. [] While the specific value was not provided in the abstract, this information is crucial for understanding the compound's thermodynamic stability and reactivity.

Q5: Has 1,2-Dibromo-2-methylpropane been explored in Friedel-Crafts reactions?

A5: Yes, 1,2-Dibromo-2-methylpropane has been investigated as a reactant in Friedel-Crafts reactions with phenetole. [, ] While the specific outcomes were not detailed in the abstract, this research suggests the compound can participate in electrophilic aromatic substitution reactions, potentially leading to the formation of alkylated aromatic compounds.

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